Cas no 62088-11-3 (Ethyl 4-(4-cyanophenyl)-3-oxobutanoate)
62088-11-3 structure
Product Name:Ethyl 4-(4-cyanophenyl)-3-oxobutanoate
CAS No:62088-11-3
MF:C13H13NO3
MW:231.247223615646
CID:458679
Update Time:2025-08-05
Ethyl 4-(4-cyanophenyl)-3-oxobutanoate Chemical and Physical Properties
Names and Identifiers
-
- Benzenebutanoic acid, 4-cyano-b-oxo-, ethyl ester
- ETHYL 4-(4-CYANOPHENYL)-3-OXOBUTANOATE
- Ethyl 4-(4-cyanophenyl)-3-oxobutanoate
-
- Inchi: 1S/C13H13NO3/c1-2-17-13(16)8-12(15)7-10-3-5-11(9-14)6-4-10/h3-6H,2,7-8H2,1H3
- InChI Key: WIYULMMMXMLKDD-UHFFFAOYSA-N
- SMILES: O(CC)C(CC(CC1C=CC(C#N)=CC=1)=O)=O
Computed Properties
- Exact Mass: 231.089543g/mol
- Monoisotopic Mass: 231.089543g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 231.25g/mol
- XLogP3: 1.6
- Topological Polar Surface Area: 67.2
Ethyl 4-(4-cyanophenyl)-3-oxobutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB01214-5g |
ethyl 4-(4-cyanophenyl)-3-oxobutanoate |
62088-11-3 | 95% | 5g |
$1357 | 2023-09-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1739294-1g |
Ethyl 4-(4-cyanophenyl)-3-oxobutanoate |
62088-11-3 | 98% | 1g |
¥4473.00 | 2024-05-06 |
Ethyl 4-(4-cyanophenyl)-3-oxobutanoate Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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